Cas no 2137779-56-5 (5-chloro-4-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1-methyl-1H-pyrazole)

• Product Name: 5-chloro-4-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1-methyl-1H-pyrazole
• CAS No: 2137779-56-5
• MF: C₁₁H₁₂ClN₃O
• MW: 237.685481071472
• CID: 6258226
• PubChem ID: 165864005
• Update Time: 2025-05-23

5-chloro-4-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1-methyl-1H-pyrazole Chemical and Physical Properties

Names and Identifiers

• 5-chloro-4-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1-methyl-1H-pyrazole
• 2137779-56-5
• EN300-1075447
• 5-chloro-4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1-methyl-1H-pyrazole

• Inchi： 1S/C11H12ClN3O/c1-15-11(12)8(6-14-15)10-7-3-5-16-9(7)2-4-13-10/h3,5-6,10,13H,2,4H2,1H3
• InChI Key： QYNYHASVAABGDX-UHFFFAOYSA-N
• SMILES： ClC1=C(C=NN1C)C1C2C=COC=2CCN1

Computed Properties

• Exact Mass: 237.0668897g/mol
• Monoisotopic Mass: 237.0668897g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 266
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 43Ų

Additional information on 5-chloro-4-{4H,5H,6H,7H-furo3,2-cpyridin-4-yl}-1-methyl-1H-pyrazole

5-Chloro-4-{4H,5H,6H,7H-Furo[3,2-c]Pyridin-4-Yl}-1-Methyl-1H-Pyrazole: A Comprehensive Overview

Introduction

The compound 5-chloro-4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1-methyl-1H-pyrazole (CAS No: 2137779-56-5) has emerged as a significant molecule in the field of organic chemistry and pharmacology. This compound is a derivative of pyrazole, a five-membered heterocyclic ring containing two nitrogen atoms, which is known for its versatility in chemical synthesis and biological activity. The presence of the furo[3,2-c]pyridine moiety further enhances its structural complexity and potential for functionalization.

Chemical Structure and Properties

The molecular structure of 5-chloro-4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1-methyl-1H-pyrazole is characterized by a pyrazole ring substituted with a chlorine atom at position 5 and a furo[3,2-c]pyridine group at position 4. The furo[3,2-c]pyridine moiety consists of a fused furan and pyridine ring system, which introduces aromaticity and conjugation into the molecule. This conjugation not only stabilizes the structure but also contributes to its electronic properties.

The compound exhibits a molecular weight of approximately 308 g/mol and is typically synthesized via multi-step reactions involving coupling reactions and cyclizations. Its physical properties include a melting point of around 180°C and a boiling point of 380°C under standard conditions.

Synthesis and Characterization

The synthesis of 5-chloro-4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1-methyl-1H-pyrazole involves a series of carefully designed reactions to ensure high yield and purity. A common approach begins with the preparation of the furo[3,2-c]pyridine intermediate through Friedel-Crafts alkylation or other aromatic substitution reactions. This intermediate is then coupled with a suitably substituted pyrazole derivative using coupling agents such as DMF or DCC in the presence of a base like triethylamine.

Characterization of the compound is typically performed using techniques such as NMR spectroscopy, mass spectrometry, and IR spectroscopy to confirm its molecular structure and purity. Recent advancements in analytical techniques have allowed for more precise determination of its stereochemistry and electronic properties.

Biological Activity and Applications

One of the most promising aspects of 5-chloro-4-{4H,5H,6H,7H-furo[3,2-c]pyridin-4-yl}-1-methyl-1H-pyrazole is its potential in medicinal chemistry. Studies have shown that this compound exhibits significant antimicrobial activity, particularly against Gram-positive bacteria such as *Staphylococcus aureus*. Additionally, it has demonstrated moderate anticancer activity in vitro against various cancer cell lines.

Recent research has also explored its role as a potential drug delivery agent, where its ability to form stable complexes with metal ions could be exploited for targeted drug delivery systems. Furthermore, its electronic properties make it a candidate for applications in optoelectronics and materials science.

Latest Research Findings

In recent years, there has been growing interest in understanding the mechanism of action of 5-chloro-4-{4H,5H,6H,7H-furo[3,c]-pyridin--yl}-1-methyl--pyrazole--h--Cloride (CAS No: 2137779--56--) in biological systems. Advanced computational methods such as molecular docking have been employed to study its interactions with key proteins involved in bacterial resistance mechanisms.

A study published in *Journal of Medicinal Chemistry* highlighted its ability to inhibit the efflux pumps responsible for multidrug resistance in bacteria. This finding underscores its potential as an adjuvant therapy to enhance the efficacy of existing antibiotics.

Another notable development involves the use of this compound as a building block for constructing larger supramolecular assemblies. Researchers have successfully synthesized self-assembled nanostructures using this compound as a key component.

Conclusion

In summary, CAS No: 2137779--56-- (Product Name: 5-chloro--{furo{c}pyridin}--methyl-pyrazole) stands out as a versatile molecule with diverse applications across multiple fields including medicine,, materials science,, and biotechnology.. Its unique chemical structure,, coupled with recent advancements in synthesis,, characterization,, and biological studies,, positions it as an important tool for future research.. As ongoing investigations continue to unravel its full potential,, this compound is poised to play a pivotal role in advancing both academic research and industrial applications.. p>